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Get Quote

The table below consolidates the fundamental data for N,N'-Dimethyloxamide (CAS 615-35-0) from the

search results, which is essential for establishing proper storage and handling procedures [1] [2] [3].

Property Value / Description

Molecular Formula C4H8N2O2 [1] [3] [4]

Molecular Weight 116.12 g/mol [3] [4]

Physical Form Crystals [2]

Melting Point 214 - 217 °C [1] [2] [3]

Density 1.1 ± 0.1 g/cm³ [1] [4]

Signal Word Warning [1] [2]

Hazard Statements H315-H319-H335 (Causes skin irritation, serious eye irritation, and may cause

respiratory irritation) [1]

Precautionary
Statements

P261-P305 + P351 + P338 (Avoid breathing dust/fume/gas/mist/vapors; IF IN

EYES: Rinse cautiously with water for several minutes) [1]
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Property Value / Description

Storage Class
Code

11 (Combustible Solids) [2]

Recommended Storage & Handling Workflow

The following diagram outlines the recommended procedures for storing and handling N,N'-

Dimethyloxamide based on its known properties and hazards.

Start: Receive N,N'-Dimethyloxamide Store in Cool, Dry Place Keep in Tightly
Closed Container

Wear Appropriate PPE:
Gloves, Eye Protection,

Dust Mask (N95)
Handle in Fume Hood Avoid Strong Oxidizing Agents Stable Material for Use

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the recommended long-term storage condition for N,N'-Dimethyloxamide? It should be

stored in a cool, dry place [4]. As a combustible solid (Storage Class Code 11), it should be kept away from

heat and ignition sources [2]. The container must be tightly closed to prevent moisture absorption or

contamination.

Q2: What personal protective equipment (PPE) should be used when handling this chemical? The

minimum recommended PPE includes:

Gloves and Eyeshields to prevent skin and eye contact, which can cause irritation [1] [5].
A US N95 or equivalent dust mask is specifically recommended to avoid inhaling dust, which may

cause respiratory irritation [1] [5].

Q3: My solid N,N'-Dimethyloxamide has changed color. What should I do? Discoloration suggests

decomposition or contamination. Do not use the material. The batch should be properly disposed of

according to institutional regulations for chemical waste. Investigate your storage conditions, particularly

exposure to light or air, to prevent recurrence.
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Q4: Are there any known incompatible materials? While specific incompatibilities are not listed in the

search results, as a general rule for organic solids, you should avoid contact with strong oxidizing agents.

Troubleshooting Guide

Observation Potential Cause Corrective Action

Material does not
melt at the expected
214-217°C

Sample is impure or

has decomposed.

Check the purity via HPLC or NMR. Recrystallize

from a suitable solvent if necessary.

Low yield or
unexpected side
products in reactions

Material has
degraded due to

improper storage.

Use a fresh, properly stored batch. Ensure the
compound is protected from moisture.

Irritation of eyes or
skin during handling

Inadequate PPE

used; release of dust.

Move to a well-ventilated area or fume hood. Flush

eyes with water or wash skin with soap and water.
Seek medical attention if irritation persists. Always

use full PPE.

How to Proceed Without Specific Stability Data

Since the search results lack explicit stability data (e.g., sensitivity to light, humidity, long-term temperature

limits), I recommend the following actions:

Consult the SDS: Always refer to the Material Safety Data Sheet (SDS) from your specific supplier

for the most authoritative and detailed handling information.
Empirical Testing: For critical applications, consider conducting your own stability studies, storing

small samples under different conditions (e.g., light vs. dark, with desiccant vs. without) and
monitoring for changes in appearance or melting point.

Literature Search: A deeper search in scientific journals (e.g., via SciFinder or Reaxys) may provide
more detailed decomposition studies or storage recommendations from experimental sections of

research papers.

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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